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Compound of Interest

Compound Name: Decafluorobenzhydrol

Cat. No.: B167739 Get Quote

Extensive searches for "Applications of Decafluorobenzhydrol in materials science" and

related queries did not yield any specific information regarding its use in this field. The scientific

literature and available documentation from the search results do not contain experimental

protocols, quantitative data, or specific applications for Decafluorobenzhydrol in the

development of new materials.

The search results did, however, provide information on the broader category of fluorinated

polymers and their applications in materials science. These materials exhibit unique properties

due to the presence of fluorine atoms, such as high thermal stability, chemical resistance, and

low surface energy. For instance, research has been conducted on semi-fluorinated polymers

for sustainable functional materials, which can be chemically recycled.[1] These polymers,

derived from trans-cyclobutane fused cyclooctene (tCBCO) monomers, demonstrate tunable

glass transition temperatures, excellent thermal stability with decomposition onset

temperatures above 280 °C, and hydrophobicity with water contact angles greater than 90°.[1]

Another area of research in fluorinated materials involves the synthesis of poly[p-(2,5-

dihydroxy)-phenylenebenzobisoxazole] (PBOH) fiber, which has been investigated for its

thermal and mechanical properties.[2][3] While these examples highlight the ongoing research

and applications of fluorinated compounds in materials science, they do not specifically

mention or involve Decafluorobenzhydrol.

Due to the lack of specific information on Decafluorobenzhydrol in the provided search

results, it is not possible to create the detailed Application Notes and Protocols, including data
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tables and experimental workflows, as requested. Further research beyond the scope of the

provided search results would be necessary to ascertain any potential applications of this

specific compound in materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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